Cas no 1878403-44-1 (2-Propynoic acid, 3-(1-methyl-1H-1,2,4-triazol-5-yl)-, ethyl ester)

2-Propynoic acid, 3-(1-methyl-1H-1,2,4-triazol-5-yl)-, ethyl ester is a specialized chemical compound featuring a propynoic acid backbone substituted with a 1-methyl-1,2,4-triazole moiety and esterified with ethanol. This structure imparts unique reactivity, making it valuable in synthetic organic chemistry, particularly in the development of heterocyclic compounds and pharmaceutical intermediates. The presence of the triazole ring enhances its potential as a building block for bioactive molecules, while the ethyl ester group improves solubility and handling properties. Its well-defined molecular architecture allows for precise modifications, supporting applications in medicinal chemistry and agrochemical research. The compound is typically characterized by high purity and stability under controlled conditions.

2-Propynoic acid, 3-(1-methyl-1H-1,2,4-triazol-5-yl)-, ethyl ester structure

1878403-44-1 structure

Product Name:2-Propynoic acid, 3-(1-methyl-1H-1,2,4-triazol-5-yl)-, ethyl ester

CAS No:1878403-44-1

MF:C₈H₉N₃O₂

MW:179.175961256027

CID:5295667

Update Time:2025-10-29

2-Propynoic acid, 3-(1-methyl-1H-1,2,4-triazol-5-yl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

- 2-Propynoic acid, 3-(1-methyl-1H-1,2,4-triazol-5-yl)-, ethyl ester
- Inchi： 1S/C8H9N3O2/c1-3-13-8(12)5-4-7-9-6-10-11(7)2/h6H,3H2,1-2H3
- InChI Key： NIKLMBHCSMMVEQ-UHFFFAOYSA-N
- SMILES： C(OCC)(=O)C#CC1N(C)N=CN=1

2-Propynoic acid, 3-(1-methyl-1H-1,2,4-triazol-5-yl)-, ethyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD01078200-1g	Ethyl 3-(1-methyl-1H-1,2,4-triazol-5-yl)prop-2-ynoate	1878403-44-1	95%	1g	￥8715.0	2023-03-19
Enamine	EN300-787132-0.05g	ethyl 3-(1-methyl-1H-1,2,4-triazol-5-yl)prop-2-ynoate	1878403-44-1	95.0%	0.05g	$732.0	2025-03-21
Enamine	EN300-787132-0.1g	ethyl 3-(1-methyl-1H-1,2,4-triazol-5-yl)prop-2-ynoate	1878403-44-1	95.0%	0.1g	$767.0	2025-03-21
Enamine	EN300-787132-0.25g	ethyl 3-(1-methyl-1H-1,2,4-triazol-5-yl)prop-2-ynoate	1878403-44-1	95.0%	0.25g	$801.0	2025-03-21
Enamine	EN300-787132-0.5g	ethyl 3-(1-methyl-1H-1,2,4-triazol-5-yl)prop-2-ynoate	1878403-44-1	95.0%	0.5g	$836.0	2025-03-21
Enamine	EN300-787132-1.0g	ethyl 3-(1-methyl-1H-1,2,4-triazol-5-yl)prop-2-ynoate	1878403-44-1	95.0%	1.0g	$871.0	2025-03-21
Enamine	EN300-787132-2.5g	ethyl 3-(1-methyl-1H-1,2,4-triazol-5-yl)prop-2-ynoate	1878403-44-1	95.0%	2.5g	$1707.0	2025-03-21
Enamine	EN300-787132-5.0g	ethyl 3-(1-methyl-1H-1,2,4-triazol-5-yl)prop-2-ynoate	1878403-44-1	95.0%	5.0g	$2525.0	2025-03-21
Enamine	EN300-787132-10.0g	ethyl 3-(1-methyl-1H-1,2,4-triazol-5-yl)prop-2-ynoate	1878403-44-1	95.0%	10.0g	$3746.0	2025-03-21

2-Propynoic acid, 3-(1-methyl-1H-1,2,4-triazol-5-yl)-, ethyl ester Related Literature

1. An alumina stabilized graphene oxide wrapped SnO2 hollow sphere LIB anode with improved lithium storage†

Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
2. Aggregated-fluorescent detection of PFAS with a simple chip

Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
3. An algal process treatment combined with the Fenton reaction for high concentrations of amoxicillin and cefradine

Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
4. An artificial CO-releasing metalloprotein built by histidine-selective metallation†

Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
5. An insight into the hybridization mechanism of hairpin DNA physically immobilized on chemically modified graphenes

Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471

Related Categories

Additional information on 2-Propynoic acid, 3-(1-methyl-1H-1,2,4-triazol-5-yl)-, ethyl ester

Introduction to 2-Propynoic acid, 3-(1-methyl-1H-1,2,4-triazol-5-yl)-, ethyl ester (CAS No. 1878403-44-1)

2-Propynoic acid, 3-(1-methyl-1H-1,2,4-triazol-5-yl)-, ethyl ester (CAS No. 1878403-44-1) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of triazole derivatives, which are known for their broad spectrum of pharmacological properties, including antifungal, antiviral, and anti-inflammatory activities.

The chemical structure of 2-Propynoic acid, 3-(1-methyl-1H-1,2,4-triazol-5-yl)-, ethyl ester is characterized by a triazole ring fused to an ester group. The presence of the triazole moiety is particularly noteworthy as it confers enhanced stability and bioavailability to the molecule. The ethyl ester group further contributes to the compound's solubility and metabolic profile, making it a promising candidate for various therapeutic applications.

Recent studies have highlighted the potential of 2-Propynoic acid, 3-(1-methyl-1H-1,2,4-triazol-5-yl)-, ethyl ester in the treatment of fungal infections. A study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent antifungal activity against a range of clinically relevant pathogens, including Candida albicans and Aspergillus fumigatus. The mechanism of action is believed to involve disruption of fungal cell wall synthesis and membrane integrity.

In addition to its antifungal properties, 2-Propynoic acid, 3-(1-methyl-1H-1,2,4-triazol-5-yl)-, ethyl ester has shown promise in anti-inflammatory research. A preclinical study conducted by a team at the University of California found that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. These findings suggest that it could be a valuable therapeutic agent for inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 2-Propynoic acid, 3-(1-methyl-1H-1,2,4-triazol-5-yl)-, ethyl ester has also been extensively studied. Research indicates that it has good oral bioavailability and a favorable half-life, which are crucial factors for its potential use as an oral medication. Moreover, the compound has demonstrated low toxicity in animal models, further supporting its safety profile for clinical development.

Clinical trials are currently underway to evaluate the efficacy and safety of 2-Propynoic acid, 3-(1-methyl-1H-1,2,4-triazol-5-yl)-, ethyl ester in human subjects. Early results from phase I trials have shown promising outcomes with no significant adverse effects reported. These trials are expected to provide more comprehensive data on the compound's therapeutic potential and pave the way for its approval as a new drug.

In conclusion, 2-Propynoic acid, 3-(1-methyl-1H-1,2,4-triazol-5-yl)-, ethyl ester (CAS No. 1878403-44-1) is a highly promising compound with diverse biological activities. Its unique chemical structure and favorable pharmacological properties make it a valuable candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover its full potential, this compound may soon become an important tool in the treatment of various diseases.